4-Methyl-1,3,2-dioxaborinan-2-ol

• CAS No.: 86163-81-7
• Molecular Formula: C4H9BO3
• Molecular Weight: 115.93 g/mol
• IUPAC Name: 2-hydroxy-4-methyl-1,3,2-dioxaborinane
• InChI: InChI=1S/C4H9BO3/c1-4-2-3-7-5(6)8-4/h4,6H,2-3H2,1H3
• InChI Key: YFKBRYSQBYZCBA-UHFFFAOYSA-N
• SMILES: B1(OCCC(O1)C)O

Description

4-Methyl-1,3,2-dioxaborinan-2-ol is a boron-containing heterocyclic compound characterized by a six-membered dioxaborinane ring with a hydroxyl (-OH) group and a methyl (-CH₃) substituent. This structure places it within the broader family of 1,3,2-dioxaborinanes, which are often utilized as protected forms of boronic acids in organic synthesis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Differences

• 2-(4-Methylphenyl)-1,3,2-dioxaborinane (CAS 4463-41-6)

  • Molecular Formula : C₁₀H₁₃BO₂ (identical to the target compound).
  • Substituents : A 4-methylphenyl group replaces the hydroxyl group, reducing polarity and hydrogen-bonding capacity.
  • Applications : Primarily used as a boronic acid protecting group in Suzuki-Miyaura couplings .

• 4-Methyl-2-phenyl-1,3,2-dioxaborinane (CAS 6638-66-0)

  • Molecular Formula : C₁₀H₁₃BO₂.
  • Substituents : Phenyl group instead of hydroxyl, enhancing aromatic stacking interactions but decreasing solubility in polar solvents .
• 4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenol (CAS 1192765-29-9) Substituents: Features a phenol group and a 5,5-dimethyl-dioxaborinane ring.

Physical and Chemical Properties

Property	4-Methyl-1,3,2-dioxaborinan-2-ol	2-(4-Methylphenyl)-1,3,2-dioxaborinane	4-Methyl-2-phenyl-1,3,2-dioxaborinane
Molecular Weight (g/mol)	~176 (estimated)	176.024	176.02
Polarity	High (due to -OH)	Moderate	Low (aromatic substituent)
Stability	Sensitive to hydrolysis	Stable under inert conditions	Stable, less hygroscopic